
Thorin Indicator: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thorin, IND

Cat. No.: B15551299 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the Thorin indicator, a valuable tool for

researchers, scientists, and drug development professionals. This document outlines its

chemical properties, mechanism of action, and key applications, with a focus on its use in

quantitative analysis.

Core Chemical Properties
Thorin, also known as Thoron or Thoronol, is a disodium salt of 2-(2-Hydroxy-3,6-disulfo-1-

naphthylazo)benzenearsonic acid. It is an organoarsenic compound widely used as a chemical

indicator.[1][2][3]

Property Value Reference

CAS Number 3688-92-4 [1][4][5][6]

Molecular Weight 576.30 g/mol [1][7][8]

Molecular Formula C₁₆H₁₁AsN₂Na₂O₁₀S₂ [4][5][7][8]

Appearance
Brownish-red to dark red

powder
[9]

Absorption Maximum (λmax) 480 - 490 nm (in propan-2-ol) [10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15551299?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Thorin_(chemistry)
https://www.guidechem.com/question/what-is-the-application-of-tho-id147882.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thorin
https://en.wikipedia.org/wiki/Thorin_(chemistry)
https://www.ottokemi.com/specsheet/thorin-indicator-gr.aspx
https://www.epa.gov/sites/default/files/2017-08/documents/method_6.pdf
https://www.sigmaaldrich.com/AR/en/product/mm/108294
https://en.wikipedia.org/wiki/Thorin_(chemistry)
https://www.researchgate.net/figure/Fig-33-Titration-of-S04-2-with-01-M-Ba-2-Indicator-Thorin-Titration-of-S04-2-with-Ba_fig15_331470848
https://www.quimicaorganica.org/en/organic-synthesis-1/1537-synthesis-of-thorin.html
https://www.ottokemi.com/specsheet/thorin-indicator-gr.aspx
https://www.epa.gov/sites/default/files/2017-08/documents/method_6.pdf
https://www.researchgate.net/figure/Fig-33-Titration-of-S04-2-with-01-M-Ba-2-Indicator-Thorin-Titration-of-S04-2-with-Ba_fig15_331470848
https://www.quimicaorganica.org/en/organic-synthesis-1/1537-synthesis-of-thorin.html
https://www.alphachemika.co/chemical/3825/THORIN_INDICATOR_AR.html
https://www.scientificlabs.co.uk/product/1082940005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Applications
Thorin indicator is primarily employed in analytical chemistry for the quantitative determination

of various ions. Its function is based on the formation of colored complexes with metal ions.

Sulfate Determination
A principal application of Thorin is in the titrimetric determination of sulfate ions.[4] The

underlying principle involves a color change that signals the endpoint of the titration. In this

method, Thorin forms an orange-red complex with barium ions.[2] When a solution containing

sulfate ions is titrated with a barium salt, the barium ions preferentially react with the sulfate

ions to form insoluble barium sulfate.[2] Once all the sulfate has precipitated, the excess

barium ions then complex with the Thorin indicator, causing a distinct color change from

orange-yellow to orange-red, thus indicating the titration endpoint.[2]

Metal Ion Determination
Thorin is also utilized for the determination of several metal ions, including thorium, beryllium,

lithium, and uranium.[1][4] The mechanism is similar to that of sulfate determination, where

Thorin acts as a metallochromic indicator, changing color upon forming a complex with the

target metal ion.[11] The stability of these metal-indicator complexes is crucial for accurate

endpoint detection in complexometric titrations.[12]

Experimental Protocol: Barium-Thorin Titration for
Sulfate
The following is a generalized protocol for the determination of sulfate using the Barium-Thorin

titration method, based on established procedures such as EPA Method 6 for the determination

of sulfur dioxide emissions.[5]

Reagents:

Thorin Indicator Solution: Dissolve 0.20 g of Thorin in 100 ml of distilled water.[5]

Barium Standard Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate

[Ba(ClO₄)₂·3H₂O] or 1.22 g of barium chloride dihydrate [BaCl₂·2H₂O] in 200 ml of distilled

water and dilute to 1 liter with isopropanol.[5]
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Isopropanol (100%)[5]

Procedure:

Pipette a known volume of the sample solution into an Erlenmeyer flask.

Add 80 ml of 100% isopropanol.[5]

Add 2 to 4 drops of Thorin indicator solution.[5]

Titrate the solution with the 0.0100 N barium standard solution while stirring continuously.[5]

The endpoint is reached when the solution color changes to a stable pink or orange-red.[5]

A blank titration should be performed for accuracy.
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Experimental workflow for sulfate titration using Thorin indicator.
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Reaction mechanism of Thorin indicator in sulfate titration.

Signaling Pathways
Currently, there is no scientific evidence to suggest that the Thorin indicator is involved in any

biological signaling pathways. Its application is confined to its role as a chemical indicator in

analytical procedures.

Conclusion
The Thorin indicator remains a significant reagent in analytical chemistry, particularly for the

determination of sulfate and various metal ions. Its well-defined color change at the titration

endpoint allows for accurate and reliable quantification. The provided experimental protocol

offers a foundational method for its application in a laboratory setting. Further research into

novel applications of this indicator is ongoing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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